Cas no 1040658-77-2 (1-phenyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]methanesulfonamide)

1-Phenyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]methanesulfonamide is a sulfonamide derivative featuring a thiophene-2-carbonyl-substituted dihydroindole core. This compound is of interest in medicinal chemistry due to its potential as a scaffold for biologically active molecules, particularly in targeting enzyme inhibition or receptor modulation. The presence of the methanesulfonamide group enhances its binding affinity, while the thiophene and phenyl moieties contribute to its structural diversity and electronic properties. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies in drug discovery. The compound is typically utilized in research settings for the development of novel therapeutic agents, particularly in areas requiring selective sulfonamide-based interactions.

1-phenyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]methanesulfonamide structure

1040658-77-2 structure

Product Name:1-phenyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]methanesulfonamide

CAS No:1040658-77-2

MF:C₂₀H₁₈N₂O₃S₂

MW:398.498522281647

CID:5820118

PubChem ID:25852165

Update Time:2025-06-11

1-phenyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

- 1-phenyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydroindol-6-yl]methanesulfonamide
- 1-phenyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]methanesulfonamide
- F5099-0080
- AKOS024498246
- 1-phenyl-N-(1-(thiophene-2-carbonyl)indolin-6-yl)methanesulfonamide
- 1040658-77-2
- VU0635701-1
- Inchi： 1S/C20H18N2O3S2/c23-20(19-7-4-12-26-19)22-11-10-16-8-9-17(13-18(16)22)21-27(24,25)14-15-5-2-1-3-6-15/h1-9,12-13,21H,10-11,14H2
- InChI Key： APSKEHFOMYGXKR-UHFFFAOYSA-N
- SMILES： C(C1=CC=CC=C1)S(NC1=CC2=C(C=C1)CCN2C(C1SC=CC=1)=O)(=O)=O

Computed Properties

Exact Mass: 398.07588479g/mol
Monoisotopic Mass: 398.07588479g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 27
Rotatable Bond Count: 5
Complexity: 628
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 103Å²

1-phenyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]methanesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5099-0080-2μmol	1-phenyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]methanesulfonamide	1040658-77-2	2μmol	$57.0	2023-09-10
Life Chemicals	F5099-0080-5μmol	1-phenyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]methanesulfonamide	1040658-77-2	5μmol	$63.0	2023-09-10
Life Chemicals	F5099-0080-10μmol	1-phenyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]methanesulfonamide	1040658-77-2	10μmol	$69.0	2023-09-10
Life Chemicals	F5099-0080-20μmol	1-phenyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]methanesulfonamide	1040658-77-2	20μmol	$79.0	2023-09-10
Life Chemicals	F5099-0080-1mg	1-phenyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]methanesulfonamide	1040658-77-2	1mg	$54.0	2023-09-10
Life Chemicals	F5099-0080-2mg	1-phenyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]methanesulfonamide	1040658-77-2	2mg	$59.0	2023-09-10
Life Chemicals	F5099-0080-3mg	1-phenyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]methanesulfonamide	1040658-77-2	3mg	$63.0	2023-09-10
Life Chemicals	F5099-0080-4mg	1-phenyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]methanesulfonamide	1040658-77-2	4mg	$66.0	2023-09-10
Life Chemicals	F5099-0080-5mg	1-phenyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]methanesulfonamide	1040658-77-2	5mg	$69.0	2023-09-10
Life Chemicals	F5099-0080-10mg	1-phenyl-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]methanesulfonamide	1040658-77-2	10mg	$79.0	2023-09-10